Cas no 2052-14-4 (Butyl salicylate)

• Product Name: Butyl salicylate
• CAS No: 2052-14-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00020038
• CID: 42401
• PubChem ID: 24901831
• Update Time: 2025-04-18

Butyl salicylate Chemical and Physical Properties

Names and Identifiers

• Butyl 2-hydroxybenzoate
• Salicylic acid n-butyl ester
• Butyl Salicylate
• 2-Hydroxybenzoic Acid Butyl Ester
• Brunol
• butylhydroxylbenzoate
• butylo-hydroxybenzoate
• n-butyl salicylate
• n-butylo-hydroxybenzoate
• salicilato di n-butile
• Salicylic Acid Butyl Ester
• Salicylic acid ester
• salicylic acid-n-butyl ester
• Salicylsaeure-butylester
• Salicylicacid, butyl ester (6CI,7CI,8CI)
• NSC 1511
• NSC 403676
• Butyl salicylate

• MDL： MFCD00020038
• Inchi： 1S/C11H14O3/c1-2-3-8-14-11(13)9-6-4-5-7-10(9)12/h4-7,12H,2-3,8H2,1H3
• InChI Key： YFDUWSBGVPBWKF-UHFFFAOYSA-N
• SMILES： CCCCOC(C1C(O)=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Density: 1.08 g/mL at 25 °C(lit.)
• Melting Point: -5.9°C
• Boiling Point: 260°C
• Flash Point: 134°C
• Refractive Index: n20/D 1.5120(lit.)
• PSA: 46.53000
• LogP: 2.34910
• Solubility: It is miscible with ethanol and ether, but insoluble in water.
• FEMA: 3650 | BUTYL SALICYLATE
• Sensitiveness: Sensitive to light

Butyl salicylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39-S36
• RTECS：VO2000000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Keep it tightly closed.
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters